Cas no 898783-79-4 (3,5-Dimethyl-4'-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 3,5-Dimethyl-4'-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898783-79-4
• MF: C₂₁H₂₆N₂O
• MW: 322.443945407867
• MDL: MFCD03841805
• CID: 1948174
• PubChem ID: 24724580
• Update Time: 2025-06-14

3,5-Dimethyl-4'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHYL-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• (3,5-dimethylphenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• LogP
• (3,5-Dimethylphenyl){4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• MFCD03841805
• 898783-79-4
• DTXSID50642979
• 3,5-dimethyl-4'-(4-methylpiperazinomethyl)benzophenone
• AKOS016020131
• 3,5-Dimethyl-4'-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03841805
• Inchi： 1S/C21H26N2O/c1-16-12-17(2)14-20(13-16)21(24)19-6-4-18(5-7-19)15-23-10-8-22(3)9-11-23/h4-7,12-14H,8-11,15H2,1-3H3
• InChI Key： VQKLFIBPCAPXHF-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)C1C=CC(=CC=1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 322.204513457Da
• Monoisotopic Mass: 322.204513457Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų

Additional information on 3,5-Dimethyl-4'-(4-methylpiperazinomethyl) benzophenone

Comprehensive Overview of 3,5-Dimethyl-4'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898783-79-4)

3,5-Dimethyl-4'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898783-79-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the benzophenone derivatives family, which is widely studied for its potential applications in drug discovery and material science. The presence of both dimethyl and methylpiperazine functional groups enhances its versatility, making it a subject of interest for researchers exploring novel therapeutic agents.

One of the key features of 3,5-Dimethyl-4'-(4-methylpiperazinomethyl) benzophenone is its potential role in the development of central nervous system (CNS) targeting drugs. The methylpiperazine moiety is often associated with improved blood-brain barrier penetration, a critical factor for drugs targeting neurological disorders. Recent studies have highlighted the growing demand for compounds like this in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where effective drug delivery to the brain remains a challenge.

In addition to its pharmaceutical applications, 3,5-Dimethyl-4'-(4-methylpiperazinomethyl) benzophenone is also explored in material science. Its benzophenone core structure is known for its UV-absorbing properties, making it a candidate for use in photostabilizers and sunscreen formulations. With increasing consumer awareness about skin protection and the harmful effects of UV radiation, researchers are actively investigating safer and more efficient UV filters, placing this compound in a relevant spotlight.

The synthesis of 3,5-Dimethyl-4'-(4-methylpiperazinomethyl) benzophenone involves multi-step organic reactions, including Friedel-Crafts acylation and Mannich reactions. These processes are well-documented in academic literature, but optimizing yield and purity remains a focus for industrial-scale production. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis routes, aligning with global sustainability trends.

From a commercial perspective, the demand for high-purity benzophenone derivatives like this compound is rising, particularly in the pharmaceutical intermediates market. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly listing such compounds in their portfolios to cater to the needs of drug developers. The CAS No. 898783-79-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in modern research.

Safety and regulatory compliance are also critical aspects when working with 3,5-Dimethyl-4'-(4-methylpiperazinomethyl) benzophenone. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Researchers often inquire about its material safety data sheet (MSDS) and storage conditions, emphasizing the importance of transparency in chemical handling.

In summary, 3,5-Dimethyl-4'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898783-79-4) represents a promising compound with diverse applications in pharmaceuticals, material science, and beyond. Its structural complexity and functional groups make it a valuable candidate for further research, particularly in areas like CNS drug development and UV protection technologies. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.